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Compound of Interest

Compound Name: Meldrum's acid-13C3

Cat. No.: B15622392

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
of Meldrum's acid-13C3, a valuable isotopically labeled building block for advanced research
and development. This document details key suppliers, available product specifications, and a
representative experimental workflow for its application in chemical synthesis.

Commercial Suppliers and Product Specifications

Meldrum's acid-13C3 is a specialized chemical available from a select number of reputable
suppliers. The primary vendors identified are Toronto Research Chemicals (TRC), distributed
through channels such as Fisher Scientific, and LGC Standards. Santa Cruz Biotechnology
also lists the product. While obtaining a lot-specific Certificate of Analysis is recommended for
precise quantitative data, the following table summarizes the generally available product
specifications.
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Supplier/Distri ] . Chemical Available
Product Code Isotopic Purity . .
butor Purity Quantities
TRC-M215253-
LGC Standards >95%[1] >95% (HPLC)[2] 10 mg[3]
10MG
Not explicitly
stated, but TRC -~
Specified by
Toronto products are
NMR, HPLC, MS  Custom pack
Research M215253 generally ) )
) ) ) & Elemental sizes available.
Chemicals (TRC) delivered with a ]
) Analysis.[4]
full analytical

data package.[4]

Fisher Scientific

o Not explicitly Not explicitly
(Distributor for 30464657 10 mg[5]
stated. stated.
TRC)
Santa Cruz Not explicitly Not explicitly Not explicitly ) )
) Inquire for details
Biotechnology stated stated stated

Note: Isotopic and chemical purity can vary between lots. It is imperative to request a lot-
specific Certificate of Analysis from the supplier for the most accurate data.

Applications in Research and Drug Development

Meldrum's acid is a highly versatile reagent in organic synthesis, known for its utility in forming
carbon-carbon bonds and synthesizing a wide array of heterocyclic compounds.[6] The 13C3-
labeled variant offers a powerful tool for researchers in several key areas:

e Metabolic Studies: Introducing a stable isotope label allows for the tracing of metabolic
pathways. When a compound synthesized with Meldrum's acid-13C3 is introduced to a
biological system, the 13C label can be tracked using techniques like mass spectrometry
and NMR to elucidate metabolic fate and flux.

¢ Mechanism of Action Studies: Labeled compounds are instrumental in understanding the
mechanism of action of drugs and bioactive molecules. By tracking the labeled fragments,
researchers can identify target interactions and metabolic transformations.
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e Quantitative Analysis: Meldrum's acid-13C3 can be used to synthesize internal standards
for quantitative mass spectrometry assays. These standards are crucial for the accurate
measurement of drug candidates and their metabolites in complex biological matrices.

Experimental Protocols

Detailed experimental protocols for the use of Meldrum's acid-13C3 are highly specific to the
desired final product and the overall synthetic scheme. Commercial suppliers typically do not
provide specific reaction protocols for their building blocks. However, the reactivity of
Meldrum's acid-13C3 is analogous to its unlabeled counterpart. Researchers can adapt
established procedures for Knoevenagel condensations, alkylations, and acylations, followed
by transformations to generate a variety of labeled target molecules.

For instance, a general approach for the synthesis of a 13C-labeled heterocyclic compound
could involve the initial Knoevenagel condensation of Meldrum's acid-13C3 with an
appropriate aldehyde or ketone, followed by a cyclization reaction with a suitable dinucleophile.

Mandatory Visualizations

To illustrate a potential application, the following diagrams outline a conceptual workflow for the
synthesis of a 13C-labeled bioactive molecule and a signaling pathway that could be
investigated using such a labeled compound.
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Caption: A conceptual workflow for the synthesis of a 13C-labeled bioactive molecule.
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Metabolic Pathway Investigation
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Caption: Investigating a signaling pathway with a 13C-labeled molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15622392#commercial-suppliers-of-meldrum-s-acid-
13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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